Cas no 1344158-47-9 (6-Methyl-3,4-dihydro-1H-isoquinoline-1,2-dicarboxylic acid 2-(9H-fluoren-9-ylmethyl) ester)

• Product Name: 6-Methyl-3,4-dihydro-1H-isoquinoline-1,2-dicarboxylic acid 2-(9H-fluoren-9-ylmethyl) ester
• CAS No: 1344158-47-9
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• CID: 6620770
• Update Time: 2025-06-08

6-Methyl-3,4-dihydro-1H-isoquinoline-1,2-dicarboxylic acid 2-(9H-fluoren-9-ylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-3,4-dihydro-1H-isoquinoline-1,2-dicarboxylic acid 2-(9H-fluoren-9-ylmethyl) ester
• 1,2(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-6-methyl-, 2-(9H-fluoren-9-ylmethyl) ester

• Inchi： 1S/C26H23NO4/c1-16-10-11-18-17(14-16)12-13-27(24(18)25(28)29)26(30)31-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-11,14,23-24H,12-13,15H2,1H3,(H,28,29)
• InChI Key： PIXVJNCGDYBJJC-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C=C(C)C=C2)CCN1C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 637.0±55.0 °C(Predicted)
• pka: 3.54±0.20(Predicted)

Additional information on 6-Methyl-3,4-dihydro-1H-isoquinoline-1,2-dicarboxylic acid 2-(9H-fluoren-9-ylmethyl) ester

Comprehensive Analysis of 6-Methyl-3,4-dihydro-1H-isoquinoline-1,2-dicarboxylic acid 2-(9H-fluoren-9-ylmethyl) ester (CAS No. 1344158-47-9)

The compound 6-Methyl-3,4-dihydro-1H-isoquinoline-1,2-dicarboxylic acid 2-(9H-fluoren-9-ylmethyl) ester (CAS No. 1344158-47-9) is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. This molecule features a unique combination of isoquinoline and fluorenylmethyl moieties, making it a valuable intermediate in the development of bioactive compounds. Researchers are increasingly interested in its potential role in drug discovery, particularly in targeting neurological and metabolic disorders, which aligns with current trends in precision medicine.

One of the key structural highlights of this compound is its dihydro-isoquinoline core, which is known for its versatility in medicinal chemistry. The presence of the fluoren-9-ylmethyl (Fmoc) protecting group enhances its stability during synthetic processes, a feature highly sought after in peptide synthesis and solid-phase chemistry. This attribute has sparked discussions in online forums and academic circles, especially among researchers exploring green chemistry alternatives to traditional protecting groups.

Recent advancements in high-throughput screening (HTS) technologies have further amplified the relevance of CAS No. 1344158-47-9. Laboratories are leveraging this compound to develop novel enzyme inhibitors and receptor modulators, addressing frequently searched topics like "next-generation therapeutics for neurodegenerative diseases." Its structural complexity also makes it a subject of interest in computational chemistry studies, where researchers simulate molecular docking scenarios to predict binding affinities—a hot topic in AI-driven drug design.

From a synthetic perspective, the 6-methyl substitution on the isoquinoline ring introduces steric and electronic effects that influence reactivity patterns. This characteristic is frequently explored in peer-reviewed articles discussing regioselective functionalization, a trending subtopic in organic chemistry publications. The compound's compatibility with microwave-assisted synthesis—a technique gaining traction due to its efficiency—has also been documented, making it a frequent keyword in patent searches related to process optimization.

Quality control of 6-Methyl-3,4-dihydro-1H-isoquinoline-1,2-dicarboxylic acid 2-(9H-fluoren-9-ylmethyl) ester involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy, which are routinely searched by quality assurance professionals. The compound's chromatographic behavior is often compared to similar heterocyclic derivatives in method development studies. Furthermore, its stability under various pH conditions—a concern raised in many online queries about compound storage—has been systematically evaluated to ensure reproducibility in research applications.

In the context of intellectual property, this molecule appears in patents related to kinase inhibitor development, reflecting the pharmaceutical industry's focus on targeted therapies. Its CAS registry number (1344158-47-9) serves as a critical identifier in global substance databases, frequently cross-referenced in regulatory compliance documents. The growing demand for custom synthesis services featuring this compound underscores its commercial importance in the fine chemicals market.

Environmental considerations surrounding the synthesis of Fmoc-protected compounds have prompted investigations into biodegradable alternatives—a topic dominating sustainability discussions in chemical forums. While 1344158-47-9 itself doesn't pose significant ecological risks, its production processes are being reevaluated through the lens of green metrics, answering frequently asked questions about E-factor reduction in specialty chemical manufacturing.

The compound's role in combinatorial chemistry libraries deserves special mention, as it enables the rapid assembly of structurally diverse compounds—a strategy revolutionizing hit-to-lead optimization. This application aligns with trending searches about AI-assisted molecular design, where such building blocks are virtually screened against biological targets. Its crystalline properties, another area of active research, contribute to discussions about co-crystal engineering for improved drug solubility.